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Compound of Interest

Compound Name: Methyl 14-methylpentadecanoate

Cat. No.: B164427

An In-Depth Technical Guide to Methyl 14-
methylpentadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 14-methylpentadecanoate, an anteiso-branched chain fatty acid methyl ester, is a
molecule of growing interest within the scientific community. Its presence in various natural
sources and its potential biological activities make it a subject of investigation for applications
ranging from antimicrobial agent development to novel therapeutic strategies. This technical
guide provides a comprehensive overview of the physical and chemical properties, synthesis,
purification, analysis, and known biological activities of Methyl 14-methylpentadecanoate,
tailored for a scientific audience.

Physical and Chemical Properties

Methyl 14-methylpentadecanoate is a saturated fatty acid methyl ester. Its core physical and
chemical properties are summarized in the table below, providing a foundational dataset for
researchers.
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Property Value Reference
Molecular Formula C17H3402 [1]
Molecular Weight 270.45 g/mol [1]
CAS Number 5129-60-2 [1]
Appearance Colorless liquid (estimated) [2]
Boiling Point 311.00 to 312.00 °C at 760.00 o]

mm Hg (estimated)

Vapor Pressure

0.001000 mmHg at 25.00 °C

(estimated)

[2]

Flash Point

291.00 °F (144.10 °C)

(estimated)

[2]

logP (o/w)

7.253 (estimated)

[2]

Water Solubility

0.01354 mg/L at 25 °C

(estimated)

[2]

Solubility in Organic Solvents

Soluble in ethanol and

chloroform.

Synthesis and Purification

The synthesis of Methyl 14-methylpentadecanoate can be achieved through two primary

routes: direct esterification of 14-methylpentadecanoic acid or transesterification of triglycerides

containing this fatty acid.

Experimental Protocol: Synthesis via Esterification of
14-methylpentadecanoic Acid

This protocol describes a general method for the acid-catalyzed esterification of a fatty acid.

Materials:

e 14-methylpentadecanoic acid
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e Anhydrous methanol

e Concentrated sulfuric acid (catalyst)

o Diethyl ether or hexane

e Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

 In a clean, dry round-bottom flask, dissolve 1 gram of 14-methylpentadecanoic acid in 20 mL
of anhydrous methanol.

e Slowly add 0.5 mL of concentrated sulfuric acid to the solution while stirring.

» Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress
can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Transfer the reaction mixture to a separatory funnel and add 50 mL of diethyl ether or
hexane.

» Wash the organic layer sequentially with 20 mL of water, 20 mL of saturated sodium
bicarbonate solution, and finally with 20 mL of brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter the solution to remove the drying agent.
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e Remove the solvent using a rotary evaporator to yield the crude Methyl 14-
methylpentadecanoate.

Experimental Protocol: Purification by Column
Chromatography

The crude product can be purified using silica gel column chromatography.
Materials:
 Silica gel (60-120 mesh)

Hexane

Ethyl acetate

Glass column

Collection tubes

Procedure:

o Prepare a slurry of silica gel in hexane and pack it into a glass column.

o Dissolve the crude Methyl 14-methylpentadecanoate in a minimal amount of hexane.
o Load the sample onto the top of the silica gel column.

o Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane
and gradually increasing the polarity with ethyl acetate).

» Collect fractions and monitor them by TLC to identify the fractions containing the pure
product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain
purified Methyl 14-methylpentadecanoate.
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Synthesis and Purification Workflow for Methyl 14-methylpentadecanoate.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed 1H and 13C NMR data for Methyl 14-methylpentadecanoate is crucial for its
structural confirmation. While a complete, assigned spectrum from a single source is not readily
available in the public domain, typical chemical shifts for similar fatty acid methyl esters can be
predicted.

Predicted *H NMR (CDCls):

8 3.67 (s, 3H, -OCHs3)

& 2.30 (t, 2H, -CH2-COO-)

5 1.62 (m, 2H, -CH2-CH2-COO-)

& 1.50 (m, 1H, -CH(CH3)2)

& 1.25 (br s, 20H, -(CH2)10-)

5 0.86 (d, 6H, -CH(CHs)2)

Predicted 13C NMR (CDCls):

e 5174.4 (-COO-)

e 551.4 (-OCHs)
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8 38.9 (-CH2-CH(CH3)z)

8 34.1 (-CH2-COO-)

8 29.7 - 29.1 (-(CHz2)n-)

& 27.9 (-CH(CHs)2)

8 24.9 (-CH2-CH2-COO-)

0 22.7 (-CH(CHs)2)

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a standard technique for the analysis of
fatty acid methyl esters. The electron ionization (EI) mass spectrum of Methyl 14-
methylpentadecanoate is characterized by specific fragmentation patterns.

Key Fragmentation lons (m/z):
e M* (270.3): Molecular ion
e 227:[M - 43]*, loss of the isopropyl group

e 74: McLafferty rearrangement product, characteristic of methyl esters

Experimental Protocol: GC-MS Analysis

This protocol outlines a general procedure for the GC-MS analysis of FAMESs.
Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for FAME analysis (e.g., DB-23, HP-88, or similar polar column)
GC Conditions:

« Injector Temperature: 250 °C
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e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 min
o Ramp: 10 °C/min to 240 °C
o Hold at 240 °C for 10 min
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
¢ Injection Mode: Split (e.g., 50:1) or splitless, depending on concentration
MS Conditions:
e lon Source Temperature: 230 °C
 lonization Mode: Electron lonization (El) at 70 eV
e Mass Range: m/z 40-500
Sample Preparation:

o The purified Methyl 14-methylpentadecanoate is dissolved in a suitable volatile solvent
(e.g., hexane or dichloromethane) to a concentration of approximately 1 mg/mL.

e Aninternal standard can be added for quantitative analysis.
e 1 pL of the sample is injected into the GC-MS system.

Biological Activities and Potential Applications

Methyl 14-methylpentadecanoate has been reported to possess antimicrobial and antifungal
properties. While the exact mechanisms of action are not fully elucidated for this specific
molecule, the broader class of fatty acids and their esters are known to exert their effects
through various mechanisms.

Antimicrobial and Antifungal Activity
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Studies have shown that branched-chain fatty acids can exhibit inhibitory activity against a
range of bacteria and fungi. The proposed mechanisms often involve the disruption of the cell
membrane's integrity, leading to increased permeability and eventual cell lysis. The lipophilic
nature of the fatty acid chain allows it to intercalate into the lipid bilayer of microbial cell

Methyl 14-methylpentadecanoate
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Proposed Antimicrobial Mechanism of Action.

Potential in Drug Development

The biological activities of Methyl 14-methylpentadecanoate suggest its potential as a lead
compound in drug development, particularly in the area of infectious diseases. Further
research is warranted to explore its efficacy, safety profile, and mechanism of action in more
detail.
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While direct evidence is limited, other fatty acids have been shown to modulate inflammatory
signaling pathways, such as the NF-kB and MAPK pathways. It is plausible that Methyl 14-
methylpentadecanoate could have similar immunomodulatory effects, which could be relevant
for the development of anti-inflammatory drugs.
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Receptor [ (Potential Modulator)

Inhibition? Inhibition?

MAPK Pathway [F—— NF-kB Pathway

'

Inflammatory Response

Click to download full resolution via product page

Potential Modulation of Inflammatory Signaling Pathways.

Conclusion

Methyl 14-methylpentadecanoate is a fatty acid methyl ester with defined physical and
chemical properties and potential biological activities that merit further investigation. This
technical guide provides a solid foundation for researchers and drug development

professionals by summarizing its key characteristics and providing detailed experimental
approaches for its synthesis, purification, and analysis. Future research should focus on
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elucidating the specific molecular mechanisms underlying its biological effects and exploring its
therapeutic potential in greater detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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